Cas no 2137581-12-3 (5-(1,2,3,6-Tetrahydropyridin-4-yl)thiophene-2-carbaldehyde)

• Product Name: 5-(1,2,3,6-Tetrahydropyridin-4-yl)thiophene-2-carbaldehyde
• CAS No: 2137581-12-3
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 6573842
• PubChem ID: 165861860
• Update Time: 2025-07-24

5-(1,2,3,6-Tetrahydropyridin-4-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(1,2,3,6-tetrahydropyridin-4-yl)thiophene-2-carbaldehyde
• EN300-746050
• 2137581-12-3
• 5-(1,2,3,6-Tetrahydropyridin-4-yl)thiophene-2-carbaldehyde

• Inchi： 1S/C10H11NOS/c12-7-9-1-2-10(13-9)8-3-5-11-6-4-8/h1-3,7,11H,4-6H2
• InChI Key： DCJGKRJRWTWZCM-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1=CCNCC1

Computed Properties

• Exact Mass: 193.05613515g/mol
• Monoisotopic Mass: 193.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.3Ų

Additional information on 5-(1,2,3,6-Tetrahydropyridin-4-yl)thiophene-2-carbaldehyde

Introduction to 5-(1,2,3,6-Tetrahydropyridin-4-yl)thiophene-2-carbaldehyde (CAS No. 2137581-12-3)

5-(1,2,3,6-Tetrahydropyridin-4-yl)thiophene-2-carbaldehyde is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2137581-12-3, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this aldehyde derivative combines a thiophene ring with a tetrahydropyridine moiety, which contributes to its distinct reactivity and biological activity.

The thiophene-2-carbaldehyde moiety is particularly noteworthy, as aldehydes in this position are known to exhibit diverse chemical transformations. These transformations are crucial for synthesizing more complex molecules, including heterocyclic compounds that are prevalent in modern drug design. The presence of the tetrahydropyridine group further enhances the compound's versatility, enabling it to participate in various organic reactions such as condensation and cyclization processes.

Recent advancements in medicinal chemistry have highlighted the importance of thiophene derivatives in drug development. Thiophenes are aromatic heterocycles that possess a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a tetrahydropyridine group into the thiophene framework can modulate these activities, making the compound a valuable scaffold for designing new drugs.

In particular, the aldehyde functionality at the 2-position of the thiophene ring allows for further derivatization, enabling the creation of a diverse library of compounds. This flexibility is essential for optimizing pharmacokinetic and pharmacodynamic properties, which are critical for successful drug candidates. Researchers have been exploring various synthetic pathways to functionalize this compound, aiming to develop derivatives with enhanced bioavailability and target specificity.

One of the most promising applications of 5-(1,2,3,6-Tetrahydropyridin-4-yl)thiophene-2-carbaldehyde is in the field of kinase inhibition. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies that minimize side effects. The structural features of this compound make it a suitable candidate for developing kinase inhibitors due to its ability to interact with the active sites of these enzymes.

Moreover, computational studies have shown that modifications to the tetrahydropyridine group can significantly influence the binding affinity and selectivity of kinase inhibitors. These studies have guided experimental efforts to optimize the compound's structure for improved therapeutic efficacy. For instance, computational modeling has revealed that introducing substituents at specific positions on the tetrahydropyridine ring can enhance interactions with target kinases while reducing off-target effects.

The synthesis of 5-(1,2,3,6-Tetrahydropyridin-4-yl)thiophene-2-carbaldehyde involves multi-step organic reactions that require precise control over reaction conditions. Key steps include cyclization reactions to form the tetrahydropyridine ring and functional group transformations to introduce the aldehyde moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

Recent patents have described novel synthetic routes for preparing this compound with high yield and purity. These methods often involve catalytic processes that minimize waste and improve sustainability. Such innovations are crucial for ensuring that pharmaceutical development remains environmentally responsible while maintaining high standards of quality control.

The biological activity of 5-(1,2,3,6-Tetrahydropyridin-4-yl)thiophene-2-carbaldehyde has been extensively studied in vitro. Initial assays have demonstrated its potential as an intermediate in synthesizing bioactive molecules. Further research is needed to fully elucidate its mechanism of action and therapeutic potential. Preclinical studies are underway to evaluate its efficacy and safety profiles in animal models.

One intriguing aspect of this compound is its ability to undergo redox reactions due to the presence of both an aldehyde and a thiophene ring. Redox-active compounds have gained attention for their role in developing prodrugs and targeted drug delivery systems. By leveraging these properties, researchers aim to create formulations that release active therapeutic agents in response to specific physiological conditions.

The future prospects for 5-(1,2,3,6-Tetrahydropyridin-4-yl)thiophene-2-carbaldehyde are promising given its structural versatility and potential applications in drug discovery. As computational chemistry tools continue to advance, more efficient virtual screening methods will be developed to identify novel derivatives with enhanced properties. Additionally, collaborative efforts between academia and industry will accelerate the translation of laboratory findings into clinical applications.